Cas no 710-25-8 (2-Propenamide,3-(5-nitro-2-furanyl)-)

• Product Name: 2-Propenamide,3-(5-nitro-2-furanyl)-
• CAS No: 710-25-8
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 564539
• PubChem ID: 6433211
• Update Time: 2025-04-19

2-Propenamide,3-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-(5-nitro-2-furanyl)-
• 2-(5-nitrofuran-2-yl)prop-2-enamide
• 5-NITRO-2-FURYLACRYLAMIDE
• (2E)-3-(5-Nitro-2-furyl)acrylamide
• 2-propenamide, 3-(5-nitro-2-furanyl)-, (2E)-
• 710-25-8
• 3-(5-Nitro-2-furyl)acrylamide
• CCRIS 1198
• 5-Nitro-2-furanacrylamide
• (E)-3-(5-nitrofuran-2-yl)prop-2-enamide
• 2-FURANACRYLAMIDE, 5-NITRO-
• CHEBI:34891
• Z-Furan
• SCHEMBL13174658
• 2-Propenamide, 3-(5-nitro-2-furanyl)-
• AKOS006243271
• Q27116312
• Acrylamide, 3-(5-nitro-2-furyl)-
• (2E)-3-(5-nitro-2-furyl)-2-propenamide
• DTXSID80879059
• 3-(5-Nitro-2-furyl)-2-propenamide
• 3-(5-Nitro-2-furanyl)-2-propenamide

• Inchi： 1S/C7H6N2O4/c8-6(10)3-1-5-2-4-7(13-5)9(11)12/h1-4H,(H2,8,10)/b3-1+
• InChI Key： IZFMIIGMIPRYKL-HNQUOIGGSA-N
• SMILES： O1C(=CC=C1/C=C/C(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.03278
• Monoisotopic Mass: 182.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Density: 1.5181 (rough estimate)
• Boiling Point: 315.51°C (rough estimate)
• Flash Point: 209.8°C
• Refractive Index: 1.5880 (estimate)
• PSA: 99.37